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Compound of Interest

Compound Name: 4-Chloro-2,5-dimethylbenzoic acid

CAS No.: 90649-77-7

Cat. No.: B1424906

Get Quote

Executive Summary & Chemical Profile
4-Chloro-2,5-dimethylbenzoic acid (CAS: 90649-77-7) represents a specific class of

halogenated aromatic carboxylic acids. Unlike simple organic acids, the presence of the

chlorine atom on the benzene ring dictates a strict segregation protocol. Improper disposal into

non-halogenated waste streams can lead to the formation of dioxins during incineration and

severe corrosion of standard combustion chambers due to hydrochloric acid (HCl) generation.

Operational Directive: This compound must ALWAYS be treated as Halogenated Organic

Waste. Under no circumstances should it be flushed down the drain or mixed with general non-

halogenated organic solvents.
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Property Specification

Chemical Name 4-Chloro-2,5-dimethylbenzoic acid

CAS Number 90649-77-7

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Physical State Solid (Crystalline powder)

Acidity (pKa) ~4.0 (Estimated)

Solubility Low in water; High in Ethanol, DMSO, Methanol

Hazard Identification & Safety (GHS)
Before initiating disposal, operators must acknowledge the specific hazards associated with

this compound.[1] It is an irritant and possesses environmental persistence characteristics

typical of chlorinated aromatics.

GHS Classification:

Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long-lasting effects (Class assumption for chlorinated benzoic

acids).
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Protection Zone Requirement Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine

crystalline dust during

weighing or spill cleanup.

Ocular Chemical Splash Goggles

Tightly fitting goggles are

required; safety glasses are

insufficient for fine powder

handling.

Dermal Nitrile Gloves (Min 0.11mm)

Standard nitrile provides

excellent resistance. Double

glove if dissolving in

halogenated solvents (e.g.,

DCM).

Body Lab Coat + Tyvek Sleeves

Prevents accumulation of dust

on street clothes; sleeves

close the wrist gap.

Waste Stream Decision Logic
The following decision tree illustrates the critical segregation logic required for this compound.

The "Halogenated" designation is the non-negotiable endpoint.
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Figure 1: Waste Stream Segregation Logic. Note the convergence on the Halogenated Organic

Waste stream to ensure proper incineration.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid Waste
Applicability: Expired shelf stock, weighing boat residues, or contaminated solid spills.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.

Avoid metal containers as residual moisture combined with the acid can cause corrosion.

Labeling: Affix a hazardous waste label immediately.

Primary Constituent: 4-Chloro-2,5-dimethylbenzoic acid.[3]

Hazard Checkbox: Toxic, Irritant.

Critical Tag: "HALOGENATED."

Segregation: Place the container in the Halogenated Solid Waste satellite accumulation

area.

Why? Commercial incinerators use specific scrubbers for halogenated waste to neutralize

HCl gas. If this is mixed with non-halogenated waste, it may be routed to a facility lacking

these scrubbers, causing regulatory violations and equipment damage.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Applicability: Mother liquors, extraction layers, or dissolved samples.

Protocol 1: Organic Solvent Solutions

If the compound is dissolved in solvents like Dichloromethane (DCM), Ethyl Acetate, or

Methanol:

Pour into the Halogenated Solvent Waste carboy (Red Can/Jerrycan).
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Do NOT mix with "Non-Halogenated" waste (e.g., pure Acetone/Ethanol waste streams),

even if the solvent itself is non-halogenated. The presence of the chlorinated solute

contaminates the entire volume.

Protocol 2: Aqueous Solutions (Precipitation Method) Expert Insight: Disposing of large

volumes of aqueous waste as "chemical waste" is expensive. Because this compound is

sparingly soluble in water at low pH, you can reduce waste volume.

Acidification: Slowly add 1M HCl to the aqueous waste until pH < 2.

Observation: The 4-Chloro-2,5-dimethylbenzoic acid should precipitate out as a white

solid.

Filtration: Filter the mixture (vacuum or gravity).

Disposal:

Solid Cake: Dispose of as Solid Halogenated Waste (Scenario A).

Filtrate: The remaining liquid now contains only trace organics. Check local regulations;

often this filtrate must still go to aqueous chemical waste, but the hazard load is

significantly reduced.

Emergency Spill Response Procedures
In the event of a spill, rapid containment prevents the spread of fine irritant dusts.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(Goggles, Nitrile, N95) Spill Type?

Dry Powder Spill

Liquid/Solvent Spill

Avoid Dust Generation
Use Scoop/Brush

Apply Absorbent
(Vermiculite/Sand)

Double Bag Waste
Label 'Halogenated'

Wash Area
(Soap & Water)

Click to download full resolution via product page

Figure 2: Emergency Response Workflow. Priority is placed on minimizing dust generation.
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Critical Spill Notes:

Dry Spills: Do not dry sweep vigorously. This generates an irritant dust cloud. Use a dustpan

gently or dampen the powder slightly with a wet paper towel before scooping.

Decontamination: After bulk removal, wipe the surface with a dilute sodium bicarbonate

solution (5%) to neutralize any remaining acid residue, followed by water.

Regulatory & Compliance Context
RCRA (USA): While this specific isomer may not have a unique "U" or "P" list code, it falls

under the characteristic of Toxic (if TCLP fails) and must be treated as a Halogenated

Organic.

Incineration Requirement: 40 CFR 264.343 requires incinerators burning halogenated

hazardous waste to remove 99% of hydrogen halides. This is why segregation is the most

critical step in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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